Cas no 1448072-96-5 (2-(4-benzenesulfonamidobut-2-yn-1-yl)oxybenzamide)

• Product Name: 2-(4-benzenesulfonamidobut-2-yn-1-yl)oxybenzamide
• CAS No: 1448072-96-5
• MF: C₁₇H₁₆N₂O₄S
• MW: 344.384943008423
• CID: 6416500
• PubChem ID: 71803309
• Update Time: 2025-10-28

2-(4-benzenesulfonamidobut-2-yn-1-yl)oxybenzamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-benzenesulfonamidobut-2-yn-1-yl)oxybenzamide
• 2-[4-(benzenesulfonamido)but-2-ynoxy]benzamide
• AKOS024555031
• F6412-6876
• 2-[(4-BENZENESULFONAMIDOBUT-2-YN-1-YL)OXY]BENZAMIDE
• 1448072-96-5
• 2-((4-(phenylsulfonamido)but-2-yn-1-yl)oxy)benzamide

• Inchi： 1S/C17H16N2O4S/c18-17(20)15-10-4-5-11-16(15)23-13-7-6-12-19-24(21,22)14-8-2-1-3-9-14/h1-5,8-11,19H,12-13H2,(H2,18,20)
• InChI Key： SPMDQIIEIBYKKI-UHFFFAOYSA-N
• SMILES： C(N)(=O)C1=CC=CC=C1OCC#CCNS(C1=CC=CC=C1)(=O)=O

Computed Properties

• Exact Mass: 344.08307817g/mol
• Monoisotopic Mass: 344.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-(4-benzenesulfonamidobut-2-yn-1-yl)oxybenzamide

Professional Introduction to Compound with CAS No. 1448072-96-5 and Product Name: 2-(4-benzenesulfonamidobut-2-yn-1-yl)oxybenzamide

Compound with the CAS number 1448072-96-5 and the product name 2-(4-benzenesulfonamidobut-2-yn-1-yl)oxybenzamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The molecular architecture of this compound incorporates key functional groups that contribute to its biological activity, making it a subject of intense study in recent years.

The core structure of 2-(4-benzenesulfonamidobut-2-yn-1-yl)oxybenzamide consists of a benzamide moiety linked to a butynyl chain, which is further substituted with a 4-benzenesulfonamido group. This arrangement creates a multifaceted scaffold that interacts with biological targets in diverse ways. The benzamide group is well-known for its role in many pharmacologically active compounds, often contributing to binding affinity and selectivity. The presence of the butynyl chain introduces additional conformational flexibility, which can be exploited to optimize drug-like properties such as solubility and metabolic stability.

Recent research has highlighted the importance of 2-(4-benzenesulfonamidobut-2-yn-1-yl)oxybenzamide in the development of novel therapeutic agents. Studies have demonstrated its potential in modulating various biological pathways, particularly those involved in inflammation and immune response. The sulfonamido group, a key feature of this compound, is known for its ability to enhance binding interactions with target proteins. This has led to investigations into its efficacy as an inhibitor of enzymes and receptors implicated in chronic inflammatory diseases.

In addition to its anti-inflammatory properties, 2-(4-benzenesulfonamidobut-2-yn-1-yl)oxybenzamide has shown promise in preclinical studies as a candidate for treating neurological disorders. The compound's ability to cross the blood-brain barrier and interact with central nervous system receptors has been a focus of recent research. Preliminary findings suggest that it may have neuroprotective effects, making it a valuable candidate for further development in conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 2-(4-benzenesulfonamidobut-2-yn-1-yl)oxybenzamide involves sophisticated organic chemistry techniques, including cross-coupling reactions and protection-deprotection strategies. These synthetic methodologies ensure high purity and yield, which are critical for pharmaceutical applications. The use of advanced spectroscopic techniques such as NMR and mass spectrometry has been instrumental in characterizing the compound's structure and confirming its identity.

From a pharmacokinetic perspective, 2-(4-benzenesulfonamidobut-2-yn-1-yl)oxybenzamide exhibits favorable properties that make it suitable for therapeutic use. Its molecular weight and lipophilicity are within optimal ranges for good oral bioavailability. Additionally, preliminary toxicity studies have shown that the compound is well-tolerated at relevant doses, suggesting a low risk of adverse effects.

The future direction of research on 2-(4-benzenesulfonamidobut-2-yn-1-yl)oxybenzamide includes exploring its mechanism of action in greater detail. Understanding how this compound interacts with biological targets at the molecular level will provide insights into its therapeutic potential and aid in the design of next-generation derivatives with improved efficacy and selectivity. Collaborative efforts between chemists, biologists, and pharmacologists are essential to translate these findings into clinical applications.

Moreover, the development of 2-(4-benzenesulfonamidobut-2-yn-1-yl)oxybenzamide aligns with broader trends in pharmaceutical innovation, particularly the shift towards targeted therapies and personalized medicine. By leveraging structural diversity and computational modeling, researchers can identify novel analogs that enhance specific biological functions while minimizing side effects. This approach holds promise for addressing unmet medical needs across various therapeutic areas.

In conclusion, 1448072-96-5 and 2-(4-benzenesulfonamidobut-2-yn-1-yloxybenzamide) represent a compelling example of how structural innovation can lead to the discovery of novel therapeutic agents. The unique combination of functional groups in this compound provides multiple opportunities for interaction with biological targets, making it a valuable asset in ongoing drug development efforts. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing complex diseases and improving patient outcomes.